(E)-3-(3,4-dimethoxyphenyl)-N-((4-(dimethylamino)pyrimidin-2-yl)methyl)acrylamide

• IUPAC Name: (E)-3-(3,4-dimethoxyphenyl)-N-[[4-(dimethylamino)pyrimidin-2-yl]methyl]prop-2-enamide
• InChI: InChI=1S/C18H22N4O3/c1-22(2)17-9-10-19-16(21-17)12-20-18(23)8-6-13-5-7-14(24-3)15(11-13)25-4/h5-11H,12H2,1-4H3,(H,20,23)/b8-6+
• InChI Key: QAMSAWMBZHLUEE-SOFGYWHQSA-N
• Canonical SMILES: CN(C)C1=NC(=NC=C1)CNC(=O)C=CC2=CC(=C(C=C2)OC)OC
• Isomeric SMILES: CN(C)C1=NC(=NC=C1)CNC(=O)/C=C/C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol
• CAS No.: 1798413-54-3

Description

(E)-3-(3,4-dimethoxyphenyl)-N-((4-(dimethylamino)pyrimidin-2-yl)methyl)acrylamide is a useful research compound. Its molecular formula is C18H22N4O3 and its molecular weight is 342.399. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activity

In a study by Fahim, Elshikh, and Darwish (2019), synthesis methods were explored for compounds similar to (E)-3-(3,4-dimethoxyphenyl)-N-((4-(dimethylamino)pyrimidin-2-yl)methyl)acrylamide, focusing on their antitumor activity. Notably, certain synthesized compounds showed significant in vitro antitumor activity against HepG2 cell lines. This suggests potential applications in cancer research and treatment (Fahim, Elshikh, & Darwish, 2019).

Fluorescence Binding Studies

Meng et al. (2012) investigated novel p-hydroxycinnamic acid amides, chemically related to the compound of interest, for their interactions with bovine serum albumin (BSA) through fluorescence and UV–vis spectral studies. This research provides insights into the binding interactions of similar compounds with proteins, which is crucial for understanding their behavior in biological systems (Meng et al., 2012).

Synthesis of Novel Pyrimidines and Antimicrobial Activities

A study by Ahmed, Elgemeie, and Azzam (2023) involved the synthesis of novel pyrimidine derivatives, including structures resembling the compound . These compounds' antimicrobial properties were explored, indicating potential utility in developing new antimicrobial agents (Ahmed, Elgemeie, & Azzam, 2023).

Molecular Imprinting and Biological Evaluation

Fahim and Abu-El Magd (2021) researched the reaction of related compounds under microwave irradiation, leading to the development of molecular imprinted polymers with potential applications in biological evaluations and computational calculations. This research could influence the design and synthesis of new polymer-based materials (Fahim & Abu-El Magd, 2021).